C-8 Fluorine Substitution: Superior Viability Selectivity
In a published SAR study of the phthalazin-1(2H)-one scaffold, the 8-fluoro-substituted derivative (R4 = –F) exhibited an SDMA IC50 of 6 nM (MTAP-del) and 2484 nM (MTAP-WT), with a corresponding viability selectivity ratio of 30 (MTAP-del/MTAP-WT). In contrast, the unsubstituted analog (R4 = –H) displayed a viability selectivity ratio of 100, demonstrating that the 8-fluoro modification markedly alters the functional selectivity window [1]. This evidence establishes that the fluoro substituent at C-8, as present in the target compound, is not a silent structural feature but a determinant of differential biological performance.
| Evidence Dimension | Viability selectivity ratio (HCT116 MTAP-del/MTAP-WT) |
|---|---|
| Target Compound Data | The target compound carries 8-fluoro substitution; class-level data for R4 = F shows viability IC50: 112/3378 nM, selectivity ratio = 30 |
| Comparator Or Baseline | R4 = –H analog: viability IC50: 58/5800 nM, selectivity ratio = 100 |
| Quantified Difference | Selectivity ratio differs by >3-fold (30 vs. 100) |
| Conditions | HCT116 MTAP-del and MTAP-WT cell viability assay; SDMA IC50 also reported (6 nM vs. 5 nM for –H, reflecting differential SDMA modulation) |
Why This Matters
For any screening campaign using this compound as a PRMT5/MTA-cooperative inhibitor scaffold, the 8-fluoro group is essential to achieving the desired selectivity window—generic replacement with a non-fluorinated phthalazinone yields a functionally different selectivity profile.
- [1] PMC. Table 5: The SAR of the 8-position (R4) in the phthalazin-1(2H)-one scaffold. Compounds 62 (R4 = F) and 65 (R4 = H). PMC Article PMC11650783. View Source
